Cas no 1289150-14-6 (4-bromo-1-methyl-1H-pyrazolo3,4-bpyridine)

• Product Name: 4-bromo-1-methyl-1H-pyrazolo3,4-bpyridine
• CAS No: 1289150-14-6
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD25949584
• CID: 4566612
• PubChem ID: 56766553
• Update Time: 2025-08-05

4-bromo-1-methyl-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine
• 4-bromo-1-methylpyrazolo[3,4-b]pyridine
• SB13887
• D83949
• 4-bromo-1-methyl-1H-pyrazolo3,4-bpyridine
• AKOS021982671
• BS-14904
• SY346403
• CS-0137455
• EN300-3197888
• SCHEMBL20030782
• MFCD25949584
• 1289150-14-6

• MDL： MFCD25949584
• Inchi： 1S/C7H6BrN3/c1-11-7-5(4-10-11)6(8)2-3-9-7/h2-4H,1H3
• InChI Key： YHMXGTNWDWDBNG-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C=NN2C

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-bromo-1-methyl-1H-pyrazolo3,4-bpyridine

4-Bromo-1-Methyl-1H-Pyrazolo[3,4-b]Pyridine (CAS No. 1289150-14-6): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

4-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1289150-14-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. In this article, we will delve into the synthesis, physical and chemical properties, and potential applications of 4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine.

The synthesis of 4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine has been extensively studied and optimized over the years. One of the most common methods involves the condensation of 2-amino-5-bromopyridine with ethyl acetoacetate followed by cyclization under acidic conditions. This multi-step process yields the desired compound with high purity and yield. Recent advancements in synthetic methodologies have also explored the use of microwave-assisted synthesis and metal-catalyzed reactions to improve the efficiency and selectivity of the reaction.

In terms of physical and chemical properties, 4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine is a crystalline solid with a molecular weight of 256.07 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound exhibits strong UV absorption and fluorescence properties, making it useful in various analytical techniques. Additionally, its bromo substituent provides a convenient handle for further functionalization through substitution reactions.

The biological activities of 4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine have been extensively investigated in recent years. Studies have shown that this compound possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has demonstrated significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Beyond its direct biological activities, 4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine serves as an important building block for the synthesis of more complex molecules with enhanced pharmacological profiles. For instance, it can be used as a starting material for the preparation of selective inhibitors of kinases and other protein targets involved in disease pathways. The bromo substituent allows for facile introduction of various functional groups through Suzuki coupling reactions, thereby expanding the scope of potential therapeutic applications.

In conclusion, 4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1289150-14-6) is a valuable compound with a wide range of applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in drug discovery programs. As new synthetic methods continue to emerge and our understanding of its biological mechanisms deepens, the potential for this compound to contribute to innovative therapies remains promising.